Cas no 17175-15-4 (4-Cyanophenyl phenyl carbonate)
17175-15-4 structure
Product Name:4-Cyanophenyl phenyl carbonate
CAS No:17175-15-4
MF:C14H9NO3
MW:239.226163625717
CID:2658750
Update Time:2023-08-06
4-Cyanophenyl phenyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid O-phenyl O-(4-cyanophenyl) ester
- p-cyanophenyl phenyl carbonate
- Carbonic acid (4-cyanophenyl)phenyl ester
- 4-Cyanophenyl phenyl carbonate
- 4-Cyanophenyl phenyl carbonate #
- NDAZHUOVVOFBHT-UHFFFAOYSA-N
- Carbonic acid, phenyl ester, ester with p-hydroxybenzonitrile
-
- Inchi: 1S/C14H9NO3/c15-10-11-6-8-13(9-7-11)18-14(16)17-12-4-2-1-3-5-12/h1-9H
- InChI Key: NDAZHUOVVOFBHT-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1C=CC=CC=1)C1C=CC(C#N)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 319
- XLogP3: 3
- Topological Polar Surface Area: 59.3
4-Cyanophenyl phenyl carbonate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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